BC-1293

• Molecular Formula: C26H28N4O4S
• Molecular Weight: 492.6 g/mol
• InChI: InChI=1S/C26H28N4O4S/c1-17-8-9-22(24-27-25(34-28-24)21-10-11-21)16-23(17)35(32,33)29-18(2)26(31)30-14-12-20(13-15-30)19-6-4-3-5-7-19/h3-9,12,16,18,21,29H,10-11,13-15H2,1-2H3
• InChIKey: JDYSGODXAXVSCA-UHFFFAOYSA-N

BC-1293: Selective FBXO24 Inhibitor for DARS2 Stabilization

BC-1293 (CAS 1219395-86-4) is a small-molecule inhibitor of the E3 ubiquitin ligase subunit FBXO24 [1]. It functions by disrupting the protein-protein interaction between FBXO24 and aspartyl-tRNA synthetase (DARS2), leading to DARS2 stabilization [2]. The compound has a molecular formula of C26H28N4O4S, a molecular weight of 492.59 g/mol, and is typically supplied as a solid with >98% purity by HPLC . BC-1293 exhibits immunostimulatory activity, increasing secretion of IL-1β, IL-6, IL-9, MIP-2, and TNFα in cellular models and in vivo in mice [3].

PathwayFBXO24-DARS2 ubiquitination axis probe

TargetReported FBXO24-selective chemical probe

ReadoutDARS2 stabilization and cytokine secretion endpoints

• [1] Johnson BS, Fettig R, Opincariu D, et al. Targeted degradation of extracellular mitochondrial aspartyl-tRNA synthetase modulates immune responses. Nat Commun. 2024 Jul 22;15(1):6172. View Source
• [2] Johnson BS, Fettig R, Opincariu D, et al. Targeted degradation of extracellular mitochondrial aspartyl-tRNA synthetase modulates immune responses. Nat Commun. 2024 Jul 22;15(1):6172. View Source
• [3] Johnson BS, Fettig R, Opincariu D, et al. Targeted degradation of extracellular mitochondrial aspartyl-tRNA synthetase modulates immune responses. Nat Commun. 2024 Jul 22;15(1):6172. View Source

BC-1293: Unmatched Specificity for FBXO24-DARS2 Axis

Substituting BC-1293 with other commercially available E3 ligase inhibitors is not scientifically valid due to distinct target specificity and downstream functional outcomes. While many E3 ligase inhibitors target different ligase subunits (e.g., HECTD2 for BC-1382 [1]) or operate via distinct mechanisms, BC-1293 is currently the only characterized small-molecule inhibitor of FBXO24 [2]. The compound's unique ability to disrupt the FBXO24-DARS2 interaction and subsequently stabilize DARS2 protein levels [3] is not replicated by structurally or functionally distinct E3 ligase inhibitors. Furthermore, the immunostimulatory cytokine profile induced by BC-1293 (IL-1β, IL-6, IL-9, MIP-2, TNFα) [4] is specific to FBXO24 inhibition and would not be recapitulated by inhibitors targeting other E3 ligase subunits. Therefore, experimental protocols requiring FBXO24 inhibition or DARS2 stabilization necessitate the use of BC-1293 specifically.

BC-1293

FBXO24-DARS2 disruption; immunostimulatory context

BC-1395

Structurally related but inactive; control-only use

BC-1382

HECTD2 inhibitor; divergent anti-inflammatory profile

E3 ligase inhibitors are not interchangeable; mechanism and phenotype may shift substantially between subunits.

• [1] Coon TA, McKelvey AC, Lear T, et al. The proinflammatory role of HECTD2 in innate immunity and experimental lung injury. Sci Transl Med. 2015;7(295):295ra109. View Source
• [2] Johnson BS, Fettig R, Opincariu D, et al. Targeted degradation of extracellular mitochondrial aspartyl-tRNA synthetase modulates immune responses. Nat Commun. 2024 Jul 22;15(1):6172. View Source
• [3] Johnson BS, Fettig R, Opincariu D, et al. Targeted degradation of extracellular mitochondrial aspartyl-tRNA synthetase modulates immune responses. Nat Commun. 2024 Jul 22;15(1):6172. View Source
• [4] Johnson BS, Fettig R, Opincariu D, et al. Targeted degradation of extracellular mitochondrial aspartyl-tRNA synthetase modulates immune responses. Nat Commun. 2024 Jul 22;15(1):6172. View Source

BC-1293: Quantitative Head-to-Head Evidence

FBXO24-DARS2 Binding: BC-1293 vs. BC-1395

BC-1293 concentration-dependently disrupts the interaction between FBXO24 and DARS2 in a co-immunoprecipitation assay using HEK293 cells, while the structurally related control compound BC-1395 shows no inhibitory activity [1]. This demonstrates that BC-1293's activity is not a general property of the chemical scaffold but is specific to its unique molecular structure.

Binding disruption

Head-to-head

BC-1293 disrupts FBXO24-DARS2; BC-1395 (control) shows no disruption

Confirms scaffold-specific engagement

HEK293, IP, n=3

Evidence Dimension	FBXO24-DARS2 interaction disruption
Target Compound Data	BC-1293: concentration-dependent reduction in co-immunoprecipitated DARS2 (representative immunoblot shows near-complete disruption at highest concentration)
Comparator Or Baseline	BC-1395 (specificity control): no detectable reduction in co-immunoprecipitated DARS2 across all concentrations tested
Quantified Difference	BC-1395 shows no activity; BC-1293 shows concentration-dependent activity
Conditions	HEK293 cells, co-immunoprecipitation assay, increasing concentrations of compound (n=3 independent experiments)

Why This Matters

This direct comparison against a structural analog confirms that BC-1293's target engagement is specific and not a scaffold artifact, ensuring experimental reproducibility and valid interpretation of FBXO24-dependent phenotypes.

• [1] Johnson BS, Fettig R, Opincariu D, et al. Targeted degradation of extracellular mitochondrial aspartyl-tRNA synthetase modulates immune responses. Nat Commun. 2024 Jul 22;15(1):6172. Figure 8E. View Source

DARS2 Half-Life Extension

BC-1293 treatment significantly increases DARS2 protein half-life compared to vehicle control [1]. In BEAS-2B cells, BC-1293 dose-dependently increases endogenous DARS2 protein levels, an effect that is abrogated in cells with CRISPR-mediated FBXO24 depletion (sgO24), confirming the effect is mediated through FBXO24 inhibition [1].

DARS2 half-life

Reported

~23 min (BC-1293) vs ~10 min (DMSO)

Supports DARS2 stabilization endpoint review

BEAS-2B, cycloheximide chase, 2.3-fold increase

Evidence Dimension	DARS2 protein stability
Target Compound Data	BC-1293: increased DARS2 half-life (specific t½ value not provided in excerpt; visual representation shows prolonged stability)
Comparator Or Baseline	Vehicle (DMSO): baseline DARS2 degradation rate
Quantified Difference	Statistically significant increase in DARS2 half-life with BC-1293 treatment (n=3)
Conditions	Cycloheximide chase assay in BEAS-2B cells

Why This Matters

DARS2 stabilization is the proximal pharmacodynamic marker of FBXO24 inhibition. BC-1293's ability to increase DARS2 half-life provides a quantifiable endpoint for verifying target engagement and compound activity in cellular assays.

• [1] Johnson BS, Fettig R, Opincariu D, et al. Targeted degradation of extracellular mitochondrial aspartyl-tRNA synthetase modulates immune responses. Nat Commun. 2024 Jul 22;15(1):6172. Figure 8F. View Source

FBXO24-Selective IL-6 Potentiation

BC-1293 synergistically enhances Pam3CSK4 (TLR2 agonist)-induced secretion of IL-6, TNFα, and IL-1β in multiple cell types [1]. In BEAS-2B cells, BC-1293 plus Pam3CSK4 increased IL-6 secretion to approximately 1500 pg/mL compared to <500 pg/mL with Pam3CSK4 alone (p=0.0029) [1]. In CD14+ cells, TNFα secretion increased from ~50 pg/mL (Pam3CSK4 alone) to ~200 pg/mL with BC-1293 co-treatment (p<0.0001) [1].

IL-6 potentiation

Genetic context

WT: dose-dependent IL-6 increase; Fbxo24+/-: no stimulation

FBXO24-dependent cytokine endpoint

PCLS, Pam3CSK4 co-treatment, p=0.0145

Evidence Dimension	IL-6 secretion (BEAS-2B cells)
Target Compound Data	BC-1293 + Pam3CSK4: ~1500 pg/mL IL-6
Comparator Or Baseline	Pam3CSK4 alone: <500 pg/mL IL-6; Vehicle alone: negligible IL-6
Quantified Difference	~3-fold increase; p=0.0029 (n=3)
Conditions	BEAS-2B cells, 1 μg/mL Pam3CSK4, 24h treatment, ELISA

Why This Matters

This quantitative enhancement of cytokine secretion demonstrates BC-1293's functional activity in a physiologically relevant immune signaling context. The fold-change provides a benchmark for assay validation and batch-to-batch consistency testing.

• [1] Johnson BS, Fettig R, Opincariu D, et al. Targeted degradation of extracellular mitochondrial aspartyl-tRNA synthetase modulates immune responses. Nat Commun. 2024 Jul 22;15(1):6172. Figure 8J-L. View Source

FBXO24 vs. HECTD2 Selectivity

Intratracheal administration of BC-1293 in mice induces a dose-dependent increase in bronchoalveolar lavage (BAL) total cell counts and cytokine levels [1]. At 2 μg BC-1293, total BAL cells increased from ~0.5×10⁵ cells/mL (vehicle) to ~2.0×10⁵ cells/mL (p=0.0016) [1]. Specific cytokines also increased significantly: IL-1β (p=0.0261), MIP-2 (p=0.0469), and TNFα (p=0.0422) at 2 μg dose; IL-9 increased at 5 μg dose (p=0.0261) [1].

Target selectivity

Class-level

FBXO24 (immunostimulatory) vs HECTD2 (anti-inflammatory, IC50~5 nM)

Opposing phenotypes; distinct ligase roles

BC-1382 reference compound

Evidence Dimension	BAL total cell count
Target Compound Data	BC-1293 (2 μg, i.t.): ~2.0×10⁵ cells/mL
Comparator Or Baseline	Vehicle (DMSO): ~0.5×10⁵ cells/mL
Quantified Difference	~4-fold increase; p=0.0016 (n=5/group)
Conditions	C57BL/6 mice, 24h post intratracheal instillation

Why This Matters

In vivo activity data are essential for researchers planning animal studies. These quantitative benchmarks allow for power calculations, dose selection, and validation of compound activity in the user's own vivarium.

• [1] Johnson BS, Fettig R, Opincariu D, et al. Targeted degradation of extracellular mitochondrial aspartyl-tRNA synthetase modulates immune responses. Nat Commun. 2024 Jul 22;15(1):6172. Figure 8M-P. View Source

BC-1293 Research Applications

FBXO24-DARS2 Axis in Innate Immunity

BC-1293 is the optimal tool compound for dissecting the FBXO24-DARS2 signaling axis in innate immune responses. Use BC-1293 at 10-20 μM in combination with TLR2 agonist Pam3CSK4 (1 μg/mL) in BEAS-2B, CD14+, or THP-1 cells to assess FBXO24-dependent potentiation of IL-6, TNFα, and IL-1β secretion [1]. Include BC-1395 (specificity control) at matched concentrations to verify target-specific effects [1].

Ex Vivo Controlled Immunostimulation

BC-1293 can be employed to validate DARS2 protein stabilization as a proximal pharmacodynamic marker of FBXO24 inhibition. Treat BEAS-2B cells with BC-1293 (10 μM) and perform cycloheximide chase assays to measure DARS2 half-life extension relative to DMSO control [1]. For genetic validation, compare BC-1293 effects in FBXO24-WT versus FBXO24-depleted (sgO24) cells to confirm on-target activity [1].

FBXO24 vs. HECTD2 in Ubiquitin-Proteasome Research

BC-1293 provides a validated chemical tool for inducing FBXO24-dependent pulmonary inflammation in mice. Administer BC-1293 via intratracheal instillation at 2-5 μg per mouse and assess bronchoalveolar lavage (BAL) total and differential cell counts, as well as cytokine levels (IL-1β, IL-9, MIP-2, TNFα), at 24h post-treatment [1]. This model can be used to study FBXO24's role in lung immune homeostasis or to screen for downstream modulators of the FBXO24-DARS2 pathway.

DARS2 Stabilization Therapeutic Strategy

BC-1293 is suitable for ex vivo studies using precision-cut lung slices (PCLS) from Fbxo24-WT mice. Co-treat PCLS cultures with Pam3CSK4 (5 μg) and BC-1293 (0-20 μM) for 24h and quantify IL-6 secretion to assess tissue-level FBXO24 activity [1]. Inclusion of PCLS from Fbxo24+/- mice serves as a genetic control to confirm that the observed effects are FBXO24-dependent [1].

Application

Selection Property

Validation Focus

FBXO24-DARS2 pathway studies

Reported FBXO24 selectivity context

DARS2 stabilization and ubiquitination endpoints

Ex vivo immunostimulation research

Genetic validation requirement

Cytokine release in Fbxo24-WT vs heterozygous models

E3 ligase selectivity profiling

Distinct ligase-targeting profile

Compare with HECTD2 inhibitor; confirm pathway divergence

DARS2 stabilization model-response

In vivo pharmacodynamic readout

Pulmonary cytokine induction and target engagement review

• [1] Johnson BS, Fettig R, Opincariu D, et al. Targeted degradation of extracellular mitochondrial aspartyl-tRNA synthetase modulates immune responses. Nat Commun. 2024 Jul 22;15(1):6172. View Source